Cas no 92118-22-4 (Isonicotine)

• Product Name: Isonicotine
• CAS No: 92118-22-4
• MF: C₁₀H₁₄N₂
• MW: 162.231562137604
• CID: 800415
• PubChem ID: 545517
• Update Time: 2025-04-19

Isonicotine Chemical and Physical Properties

Names and Identifiers

• Pyridine,3-(1-methyl-3-pyrrolidinyl)-
• Isonicotine
• 3-(1-methylpyrrolidin-3-yl)pyridine
• 2-(1-methyl-pyrrolidin-3-yl)-pyridine
• 3-(1-Methyl-3-pyrrolidinyl)pyridine
• 3-(1-Methyl-pyrrolidin-3-yl)-pyridin
• 3-(1-methyl-pyrrolidin-3-yl)-pyridine
• 3-isonicotine
• SCHEMBL594413
• AKOS006273306
• DTXSID50337914
• 92118-22-4
• DB-228274

• Inchi： 1S/C10H14N2/c1-12-6-4-10(8-12)9-3-2-5-11-7-9/h2-3,5,7,10H,4,6,8H2,1H3
• InChI Key： UEIZUEWXLJOVLD-UHFFFAOYSA-N
• SMILES： N1(C)CCC(C2C=NC=CC=2)C1

Computed Properties

• Exact Mass: 162.11600
• Monoisotopic Mass: 162.116
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 16.1A^2

Experimental Properties

• Density: 1.032
• Boiling Point: 255.2°C at 760 mmHg
• Flash Point: 108.1°C
• Refractive Index: 1.539
• PSA: 16.13000
• LogP: 1.43860

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyrrolidinylpyridines